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Compound of Interest

Compound Name: Dimorpholamine

CAS No.: 119-48-2

Cat. No.: B093786 Get Quote

Dimorpholamine is a central nervous system (CNS) stimulant belonging to the analeptic class

of drugs.[1] Analeptics are primarily characterized by their ability to stimulate the respiratory

centers of the brain, leading to an increased rate and depth of breathing.[2] Historically, this

class of drugs has been employed in clinical settings to counteract respiratory depression

induced by anesthetics or drug overdoses, and to manage conditions like apnea in premature

infants.[1][3] While the term "analeptic" once encompassed a broad range of CNS stimulants,

its modern usage is now largely synonymous with "respiratory stimulant".[2]

Preliminary research also classifies Dimorpholamine as a psychoactive compound,

suggesting a potential to modulate key neurotransmitter systems, including serotonin,

dopamine, and norepinephrine.[4] However, its primary and most established pharmacological

identity is that of a respiratory stimulant. This guide will provide a comprehensive technical

overview of the known and hypothesized pharmacological profile of Dimorpholamine,

grounded in the established principles of analeptic drug action. We will explore its likely

mechanism of action, the requisite experimental protocols for its characterization, and its

potential therapeutic applications and toxicological considerations, providing a framework for

researchers and drug development professionals.

Part I: Core Mechanism of Action as a Respiratory
Stimulant
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The therapeutic effect of analeptic drugs is mediated through the stimulation of both central and

peripheral pathways that regulate respiration. The prevailing hypothesis for compounds like

Dimorpholamine is a dual-action mechanism targeting chemoreceptors.

Primary Target: Peripheral and Central Chemoreceptors
The most well-characterized analeptics, such as Doxapram, exert their effects by stimulating

peripheral chemoreceptors located in the carotid and aortic bodies.[2][3] These specialized

cells are responsible for sensing changes in blood oxygen, carbon dioxide, and pH. Stimulation

of these receptors triggers a signaling cascade to the respiratory control center in the medulla

oblongata, resulting in increased ventilation.[3] Additionally, a central action on the medullary

respiratory center itself contributes to the overall effect.[3] It is highly probable that

Dimorpholamine shares this fundamental mechanism.

Many analeptics achieve this stimulation by acting as potassium channel blockers on

chemoreceptor cells.[1] Blocking these channels leads to membrane depolarization, which in

turn opens voltage-gated calcium channels. The subsequent influx of calcium triggers the

release of neurotransmitters that signal to the CNS to increase respiration.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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